Cas no 2097983-90-7 (3-[(difluoromethoxy)methyl]pyrrolidine hydrochloride)

• Product Name: 3-[(difluoromethoxy)methyl]pyrrolidine hydrochloride
• CAS No: 2097983-90-7
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 5726880
• PubChem ID: 122242071
• Update Time: 2025-11-02

3-[(difluoromethoxy)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040816314
• 3-((Difluoromethoxy)methyl)pyrrolidine hydrochloride
• F2167-5821
• 2097983-90-7
• 3-[(difluoromethoxy)methyl]pyrrolidine hydrochloride
• starbld0042552

• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)10-4-5-1-2-9-3-5;/h5-6,9H,1-4H2;1H
• InChI Key： JGXICDLIJMXHIS-UHFFFAOYSA-N
• SMILES： Cl.FC(OCC1CNCC1)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[(difluoromethoxy)methyl]pyrrolidine hydrochloride

3-[(Difluoromethoxy)methyl]pyrrolidine Hydrochloride (CAS 2097983-90-7): A Comprehensive Overview

3-[(Difluoromethoxy)methyl]pyrrolidine hydrochloride (CAS 2097983-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique difluoromethoxy and pyrrolidine functional groups, offers a wide range of applications in drug discovery and development. Its molecular structure, which includes a hydrochloride salt form, enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 3-[(difluoromethoxy)methyl]pyrrolidine HCl stems from their ability to improve the pharmacokinetic properties of drug candidates. Researchers are particularly focused on how the difluoromethoxy group influences metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its potential in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine.

One of the most searched questions about CAS 2097983-90-7 revolves around its synthetic routes. The compound is typically synthesized through multi-step organic reactions, including the introduction of the difluoromethoxy moiety into the pyrrolidine scaffold. Advanced techniques such as palladium-catalyzed cross-coupling and fluorination reactions are often employed to achieve high yields and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

In addition to its pharmaceutical applications, 3-[(difluoromethoxy)methyl]pyrrolidine hydrochloride is also explored in agrochemicals and material science. Its unique chemical properties, such as resistance to enzymatic degradation, make it a candidate for developing next-generation crop protection agents. Furthermore, its potential use in polymer chemistry is being investigated, particularly in creating fluorinated materials with enhanced durability and performance.

The market demand for fluorinated pyrrolidine derivatives like CAS 2097983-90-7 is on the rise, driven by the increasing need for innovative therapeutic agents. Industry reports indicate a steady growth in the production of such intermediates, with key players investing in scalable synthesis methods. This trend is further supported by the compound's compatibility with green chemistry principles, which emphasize reduced environmental impact and sustainable practices.

For researchers and manufacturers, quality control of 3-[(difluoromethoxy)methyl]pyrrolidine HCl is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and structural integrity. These methods ensure compliance with regulatory standards and meet the stringent requirements of pharmaceutical applications. Discussions on optimization of these analytical protocols are common in scientific communities, highlighting the compound's importance in high-stakes industries.

Looking ahead, the versatility of 3-[(difluoromethoxy)methyl]pyrrolidine hydrochloride positions it as a key player in the future of chemical innovation. Its applications span across multiple disciplines, from drug development to advanced materials, making it a compound of interest for both academia and industry. As research continues to uncover new possibilities, the significance of CAS 2097983-90-7 in scientific and industrial advancements is expected to grow exponentially.